Cas no 325810-65-9 (N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 325810-65-9
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 5878158
• PubChem ID: 712297
• Update Time: 2025-06-11

N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-allyl-N-(2,5-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(2,5-dimethylphenyl)-2-oxo-8-(2-propen-1-yl)-
• Oprea1_403713
• SR-01000459866-1
• Z276545872
• Oprea1_701104
• F0280-0141
• N-(2,5-Dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-1-benzopyran-3-carboxamide
• N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• 6416-19-9
• STL327303
• AB00667137-01
• 325810-65-9
• AKOS002298087
• N-(2,5-DIMETHYLPHENYL)-2-OXO-8-PROP-2-ENYL-CHROMENE-3-CARBOXAMIDE
• SR-01000459866
• DTXSID50351872

• Inchi： 1S/C21H19NO3/c1-4-6-15-7-5-8-16-12-17(21(24)25-19(15)16)20(23)22-18-11-13(2)9-10-14(18)3/h4-5,7-12H,1,6H2,2-3H3,(H,22,23)
• InChI Key： CLOUQQOHMRMNTJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CC=C)C=CC=C2C=C1C(NC1=CC(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 333.13649347g/mol
• Monoisotopic Mass: 333.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 571.3±50.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Additional information on N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 325810-65-9)

N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 325810-65-9) is a synthetic organic compound belonging to the chromene derivatives family. Chromenes are known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and material sciences. This compound, with its unique carboxamide and allyl substituents, has garnered attention for its potential in drug discovery and biomedical research. Its molecular structure combines a 2H-chromene core with a 2,5-dimethylphenyl group, making it a subject of interest for researchers exploring structure-activity relationships (SAR).

The compound's CAS number 325810-65-9 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent filings. Recent studies highlight its relevance in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Given the growing demand for small-molecule therapeutics, N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide is often discussed in the context of targeted drug design and high-throughput screening (HTS) platforms.

From a synthetic chemistry perspective, this compound exemplifies the versatility of chromene scaffolds in organic synthesis. Its prop-2-en-1-yl (allyl) group offers opportunities for further functionalization via click chemistry or palladium-catalyzed coupling reactions, aligning with trends in green chemistry and atom-economical methodologies. Researchers frequently search for synthetic protocols and spectroscopic data (e.g., NMR, IR) to validate its purity and structural integrity.

In the realm of biotechnology, CAS 325810-65-9 is explored for its potential bioactivity against oxidative stress-related pathways. With increasing public interest in antioxidant and anti-inflammatory agents, this compound's chromene moiety is often compared to natural analogs like flavonoids and coumarins. Such comparisons are common in phytochemical research and nutraceutical development, addressing queries like "chromene derivatives vs. natural antioxidants" or "synthetic vs. plant-based bioactive compounds."

The pharmacokinetic properties of N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide remain an active area of investigation. Computational tools such as molecular docking and QSAR modeling are employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile, a topic frequently searched by computational chemists and drug developers. These studies often intersect with discussions on drug-likeness and lead optimization strategies.

Industrial applications of this compound extend to material science, where its conjugated π-system is investigated for optical materials or organic electronics. The 2-oxo-2H-chromene core contributes to fluorescence properties, making it relevant for sensors and imaging probes. Searches like "chromene-based fluorescent dyes" or "organic semiconductors" often cite derivatives of this compound.

In summary, N-(2,5-dimethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 325810-65-9) represents a multifaceted compound with applications spanning pharmaceuticals, biotechnology, and advanced materials. Its structural features and synthetic accessibility continue to inspire research across disciplines, addressing contemporary challenges in healthcare and sustainable technology.